Cas no 163381-38-2 (D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-, acetate(9CI))

• Product Name: D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-, acetate(9CI)
• CAS No: 163381-38-2
• MF: C₂₀H₄₀O₅Si₂
• MW: 416.699608802795
• CID: 110216
• PubChem ID: 10432079
• Update Time: 2025-04-18

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-, acetate(9CI) Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-, acetate(9CI)
• [(2R,3S,4R)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate
• 4-O-ACETYL-3,6-DI-O-TERT-BUTYLDIMETHYLSILYL-D-GALACTAL
• D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-, acet...
• 3-O-acetyl-2,6-anhydro-1,4-bis-O-[tert-butyl(dimethyl)silyl]-5-deoxy-D-arabino-hex-5-enitol
• 4-O-Acetyl-3,6-di-O-(tert-butyldimethylsilyl)-D-galactal
• 4-O-acetyl-3,6-di-O-(tert-butyldimethyl-silyl)-D-
• 4-O-ACETYL-3 6-DI-O-(TERT-BUTYLDIMETHYL&
• DTXSID90439840
• 163381-38-2

• Inchi： 1S/C20H40O5Si2/c1-15(21)24-18-16(25-27(10,11)20(5,6)7)12-13-22-17(18)14-23-26(8,9)19(2,3)4/h12-13,16-18H,14H2,1-11H3/t16-,17-,18-/m1/s1
• InChI Key： YJGRGQBNRGUEAY-KZNAEPCWSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C=CO[C@H](CO[Si](C)(C)C(C)(C)C)[C@@H]1OC(C)=O

Computed Properties

• Exact Mass: 416.24142744g/mol
• Monoisotopic Mass: 416.24142744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: solid
• Density: 0.97
• Melting Point: 56-59 °C (lit.)
• Boiling Point: 403°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.46
• PSA: 53.99000
• LogP: 5.24280
• Solubility: Not determined

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-, acetate(9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3